Cas no 1804863-54-4 (4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine)
4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine
-
- Inchi: 1S/C7H5BrF2N2O3/c8-1-3-4(6(9)10)2-11-7(13)5(3)12(14)15/h2,6H,1H2,(H,11,13)
- InChI Key: KWXVRUXBJDTIIU-UHFFFAOYSA-N
- SMILES: BrCC1=C(C(NC=C1C(F)F)=O)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 373
- XLogP3: 0.5
- Topological Polar Surface Area: 74.9
4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029027014-250mg |
4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine |
1804863-54-4 | 95% | 250mg |
$1,058.40 | 2022-04-01 | |
| Alichem | A029027014-500mg |
4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine |
1804863-54-4 | 95% | 500mg |
$1,634.45 | 2022-04-01 | |
| Alichem | A029027014-1g |
4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine |
1804863-54-4 | 95% | 1g |
$2,750.25 | 2022-04-01 |
4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine
Recent Advances in the Study of 4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine (CAS: 1804863-54-4)
The compound 4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine (CAS: 1804863-54-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research briefing aims to provide an overview of the latest studies focusing on this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.
Recent literature reveals that 4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine serves as a versatile intermediate in the synthesis of various heterocyclic compounds. Its bromomethyl and difluoromethyl groups make it particularly valuable for introducing functional diversity into target molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors, where it was used to modify the core scaffold of potential anticancer agents. The study reported enhanced selectivity and potency in inhibiting specific kinase targets, suggesting its promise in oncology research.
Another significant area of research involves the compound's role in the synthesis of fluorinated pyridine derivatives. Fluorination is a common strategy in medicinal chemistry to improve the pharmacokinetic properties of drug candidates. A recent paper in Organic Letters (2024) detailed a novel synthetic route utilizing 4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine to produce fluorinated analogs with improved metabolic stability and bioavailability. The authors emphasized the compound's reactivity, which allows for efficient incorporation of fluorine atoms into complex molecular architectures.
In addition to its synthetic applications, 4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine has been investigated for its direct biological effects. Preliminary in vitro studies have shown that the compound exhibits moderate inhibitory activity against certain bacterial strains, as reported in a recent issue of Bioorganic & Medicinal Chemistry Letters (2024). While the exact mechanism of action remains under investigation, researchers hypothesize that the nitro and hydroxy groups may play a crucial role in its antibacterial properties. Further studies are needed to explore its potential as an antimicrobial agent.
The safety and handling of 4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine have also been addressed in recent publications. Given its reactive bromomethyl group, proper storage and handling protocols are essential to prevent undesired reactions. A technical note in Chemical Health & Safety (2023) provided guidelines for its safe use in laboratory settings, emphasizing the need for personal protective equipment and adequate ventilation.
Looking ahead, researchers are optimistic about the continued exploration of 4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine in drug discovery. Its multifunctional nature offers numerous opportunities for structural modifications, making it a valuable tool for medicinal chemists. Future studies are expected to focus on optimizing its synthetic routes, expanding its applications in targeted therapy, and elucidating its mechanism of action in biological systems.
1804863-54-4 (4-(Bromomethyl)-5-(difluoromethyl)-2-hydroxy-3-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)